2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol

• IUPAC Name: 2-[[3-bromo-6-morpholin-4-yl-4-(trifluoromethyl)pyridin-2-yl]amino]ethanol
• InChI: InChI=1S/C12H15BrF3N3O2/c13-10-8(12(14,15)16)7-9(18-11(10)17-1-4-20)19-2-5-21-6-3-19/h7,20H,1-6H2,(H,17,18)
• InChI Key: KANJFFCHKIXULA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=C(C(=C2)C(F)(F)F)Br)NCCO
• Molecular Formula: C12H15BrF3N3O2
• Molecular Weight: 370.17 g/mol

Description

2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol, also known as BMT-046071, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. BMT-046071 is a pyridine derivative that has been synthesized through a multi-step process, and its unique chemical structure has been found to have promising biological properties.

Scientific Research Applications

Synthesis of Heterocycles

One of the prominent applications of 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol in scientific research lies in its utility as a precursor for synthesizing various heterocyclic compounds. Heterocycles, including pyridines, quinolines, and isoquinolines, play a crucial role in medicinal chemistry and drug discovery, owing to their broad spectrum of biological activities. These compounds are integral to vitamins, nucleic acids, pharmaceuticals, antibiotics, dyes, and agrochemicals. The use of propargylic alcohols, similar in reactivity to 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol, for developing novel synthetic strategies for these heterocycles has been extensively researched. This approach provides a versatile methodology for the rapid and efficient generation of complex cyclic systems, demonstrating the compound's significance in organic synthesis and drug development Mishra, S., Nair, S. R., & Baire, B. (2022). Organic & biomolecular chemistry.

Photocatalytic Degradation Studies

In environmental science, research on photocatalytic degradation of pollutants has highlighted the potential use of related compounds in water treatment processes. Studies involving pyridine and morpholine derivatives, components structurally similar to 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol, have demonstrated their effectiveness in the mineralization of aromatic and alicyclic pollutants. These findings underscore the complexity of photocatalytic degradations and the role of such compounds in enhancing the understanding of degradation pathways, potentially leading to more effective water treatment solutions Pichat, P. (1997). Water Science and Technology.

Chemical and Pharmacological Interest

Morpholine and its derivatives, including 2-(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylamino)-ethanol, have attracted significant attention due to their diverse pharmacological profiles. These compounds are known for their broad spectrum of pharmacological activities, making them valuable in the design and synthesis of novel therapeutic agents. Research focusing on the development of morpholine and pyran analogues has highlighted their potential in contributing to the future of drug discovery and development, emphasizing the importance of such compounds in medicinal chemistry Asif, M., & Imran, M. (2019).